Cas no 1346017-75-1 (4-4-(propan-2-yloxy)phenoxypiperidine)

• Product Name: 4-4-(propan-2-yloxy)phenoxypiperidine
• CAS No: 1346017-75-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6387634
• PubChem ID: 89453291
• Update Time: 2025-06-13

4-4-(propan-2-yloxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(propan-2-yloxy)phenoxypiperidine
• 1346017-75-1
• SCHEMBL14795307
• EN300-1790649
• 4-[4-(propan-2-yloxy)phenoxy]piperidine

• Inchi： 1S/C14H21NO2/c1-11(2)16-12-3-5-13(6-4-12)17-14-7-9-15-10-8-14/h3-6,11,14-15H,7-10H2,1-2H3
• InChI Key： GYLUROYRCXPVKH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-4-(propan-2-yloxy)phenoxypiperidine

Introduction to 4-4-(propan-2-yloxy)phenoxypiperidine (CAS No. 1346017-75-1) in Modern Chemical Research

4-4-(propan-2-yloxy)phenoxypiperidine, identified by the chemical identifier CAS No. 1346017-75-1, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a unique structural motif combining a piperidine ring with a phenoxy group substituted at the 4-position and an alkoxy side chain, has garnered attention due to its potential applications in drug discovery and molecular biology. The structural configuration of this molecule suggests a high degree of versatility, which is further underscored by its utility in synthesizing novel bioactive entities.

The piperidine core is a well-documented scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. Its incorporation into 4-4-(propan-2-yloxy)phenoxypiperidine not only contributes to the compound's solubility and bioavailability but also opens up possibilities for further derivatization. The phenoxy group, on the other hand, introduces hydrophilic characteristics while maintaining the overall lipophilicity required for membrane permeability, making this compound an attractive candidate for oral and transdermal drug delivery systems.

The propan-2-yloxy substituent at the 4-position of the phenoxy group adds another layer of complexity to the molecule. This side chain can modulate electronic properties and steric interactions, thereby influencing the compound's biological activity. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic profiles, particularly in terms of reducing off-target effects and improving selectivity.

In the context of contemporary research, 4-4-(propan-2-yloxy)phenoxypiperidine has been explored for its potential role in addressing various therapeutic challenges. For instance, its structural framework has been leveraged in designing molecules with anti-inflammatory properties. The combination of the piperidine and phenoxy moieties is hypothesized to interact with specific enzyme targets involved in inflammatory pathways, thereby modulating immune responses.

Moreover, the compound's unique chemical profile has made it a subject of interest in the development of novel antimicrobial agents. Emerging research indicates that derivatives of this scaffold exhibit promising activity against resistant bacterial strains. The alkoxy side chain, particularly the propan-2-yloxy moiety, appears to play a crucial role in disrupting bacterial cell wall synthesis and membrane integrity. This finding aligns with global efforts to combat antibiotic resistance by identifying new chemical entities with distinct mechanisms of action.

The synthesis of 4-4-(propan-2-yloxy)phenoxypiperidine involves multi-step organic reactions that showcase advanced techniques in medicinal chemistry. The process typically begins with the functionalization of a piperidine derivative followed by coupling reactions to introduce the phenoxy group and subsequently modify it with the propan-2-yloxy substituent. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern synthetic methodologies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 4-4-(propan-2-yloxy)phenoxypiperidine with biological targets. These studies have provided valuable insights into its potential pharmacological effects and have guided further optimization efforts. The integration of computational tools with experimental data has accelerated the drug discovery process, making compounds like this one more readily available for preclinical evaluation.

The pharmacokinetic properties of 4-4-(propan-2-yloxy)phenoxypiperidine are another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in vitro and in vivo. Its ability to cross biological membranes efficiently while maintaining stability within biological systems makes it an attractive candidate for further clinical development.

In conclusion, 4-4-(propan-2-yloxy)phenoxypiperidine (CAS No. 1346017-75-1) stands as a testament to the ingenuity of modern chemical research. Its unique structural features offer multiple avenues for therapeutic intervention, making it a valuable asset in pharmaceutical development pipelines. As research continues to uncover new applications for this compound, its significance is expected to grow further, contributing to advancements across multiple domains of medicine and biotechnology.